(2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid
Overview
Description
(2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid, also known as 4-chloro-2-(2-phenylprop-2-enoyl)benzoic acid, is an organic compound with a wide range of applications in scientific research. It is widely used in the pharmaceutical, chemical, and biotechnological industries due to its unique properties and potential for various applications. Its chemical formula is C14H10ClO2, and it is a white powder with a melting point of about 224.4 °C. This compound has a wide range of applications in scientific research, ranging from drug synthesis to biochemical and physiological effects.
Scientific Research Applications
(2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid(2-phenylprop-2-enoyl)benzoic acid has a wide range of applications in scientific research. It is used in the synthesis of various drugs, such as anti-inflammatory drugs, anti-tumor drugs, and anti-viral drugs. It is also used in the synthesis of various organic compounds, such as polymers, polysaccharides, and other polymers. In addition, it is used in the synthesis of various pharmaceutical intermediates, such as esters, amides, and alcohols.
Mechanism of Action
The mechanism of action of (2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid(2-phenylprop-2-enoyl)benzoic acid is not yet fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of proteins and other molecules. This inhibition leads to the inhibition of cell growth and proliferation. In addition, it is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
This compound(2-phenylprop-2-enoyl)benzoic acid has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral activities. It has also been shown to have antioxidant and free radical scavenging activities. In addition, it has been shown to have anti-proliferative and anti-apoptotic activities.
Advantages and Limitations for Lab Experiments
(2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid(2-phenylprop-2-enoyl)benzoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easily available. It is also relatively stable and can be stored for long periods of time. In addition, it is non-toxic and has a low environmental impact. However, it has some limitations. It is not soluble in water, and it has a low solubility in organic solvents.
Future Directions
There are several potential future directions for (2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid(2-phenylprop-2-enoyl)benzoic acid research. One potential direction is to further explore its biochemical and physiological effects. Another potential direction is to explore its use in drug synthesis and development. In addition, further research could be done to explore its potential applications in the fields of biotechnology and nanotechnology. Finally, further research could be done to explore its potential use as an antioxidant and free radical scavenger.
Synthesis Methods
(2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid(2-phenylprop-2-enoyl)benzoic acid can be synthesized in a variety of ways. One method involves the reaction of 4-chlorobenzoyl chloride with 2-phenylpropanoic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of about 140 °C, and the product is isolated by distillation or crystallization. Another method involves the reaction of 4-chlorobenzoyl chloride with 2-phenylpropanoic acid in the presence of a base catalyst. This reaction is carried out at a temperature of about 80 °C, and the product is isolated by crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid involves the synthesis of the starting material, 4-chloroacetophenone, followed by the synthesis of the intermediate, (2E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one, and finally the conversion of the intermediate to the target compound through a Grignard reaction and acid hydrolysis.", "Starting Materials": ["Benzene", "Chlorine", "Acetic anhydride", "Sodium hydroxide", "Sodium chloride", "Sodium carbonate", "Bromobenzene", "Magnesium", "Benzophenone", "Ethanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Sodium bicarbonate", "4-chloroacetophenone"], "Reaction": ["1. Synthesis of 4-chloroacetophenone: Benzene is chlorinated with chlorine in the presence of a catalyst to form chlorobenzene. Chlorobenzene is then reacted with acetic anhydride in the presence of sodium acetate to form 4-chloroacetophenone.", "2. Synthesis of (2E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one: Bromobenzene is reacted with magnesium in dry ether to form phenylmagnesium bromide. Phenylmagnesium bromide is then reacted with benzophenone in dry ether to form (2E)-1-phenyl-3-phenylprop-2-en-1-one. This intermediate is then reacted with 4-chloroacetophenone in ethanol to form (2E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one.", "3. Synthesis of (2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid: (2E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one is reacted with magnesium in dry ether to form the Grignard reagent, which is then reacted with carbon dioxide to form the carboxylic acid intermediate. The carboxylic acid intermediate is then hydrolyzed with hydrochloric acid to form (2E)-2-(4-chlorophenyl)-3-phenylprop-2-enoic acid." ] } | |
CAS RN |
20432-20-6 |
Molecular Formula |
C15H11ClO2 |
Molecular Weight |
258.7 |
Purity |
96 |
Origin of Product |
United States |
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